8-Chloro-6-fluoro-2,4-dihydroxyquinoline-3-carbonitrile
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Description
8-Chloro-6-fluoro-2,4-dihydroxyquinoline-3-carbonitrile is a halogenated quinoline derivative featuring a carbonitrile group at position 3 and hydroxyl groups at positions 2 and 4. The chlorine and fluorine substituents at positions 8 and 6, respectively, enhance its electronic and steric properties, making it a candidate for applications in medicinal chemistry (e.g., kinase inhibition) or materials science.
Properties
Molecular Formula |
C10H4ClFN2O2 |
|---|---|
Molecular Weight |
238.60 g/mol |
IUPAC Name |
8-chloro-6-fluoro-4-hydroxy-2-oxo-1H-quinoline-3-carbonitrile |
InChI |
InChI=1S/C10H4ClFN2O2/c11-7-2-4(12)1-5-8(7)14-10(16)6(3-13)9(5)15/h1-2H,(H2,14,15,16) |
InChI Key |
VAWHLAAPCGHYAV-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C2=C1C(=C(C(=O)N2)C#N)O)Cl)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 8-Chloro-6-fluoro-2,4-dihydroxyquinoline-3-carbonitrile typically involves the reaction of appropriate quinoline derivatives with halogenating agents under controlled conditions. One common method includes the use of anthranilic acid derivatives, which undergo cyclization and halogenation to form the desired product .
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification through recrystallization or chromatography to achieve the desired quality .
Chemical Reactions Analysis
Types of Reactions: 8-Chloro-6-fluoro-2,4-dihydroxyquinoline-3-carbonitrile undergoes various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups or modify existing ones.
Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.
Substitution: Halogen atoms in the compound can be substituted with other groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.
Substitution: Reagents like sodium hydroxide (NaOH) or other nucleophiles can facilitate substitution reactions.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline derivatives with additional oxygen-containing functional groups, while substitution reactions can introduce various substituents at the halogen positions .
Scientific Research Applications
8-Chloro-6-fluoro-2,4-dihydroxyquinoline-3-carbonitrile has a wide range of applications in scientific research:
Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: The compound’s biological activity makes it a candidate for studying cellular processes and interactions.
Medicine: It has potential therapeutic applications due to its antimicrobial and anticancer properties.
Industry: The compound is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 8-Chloro-6-fluoro-2,4-dihydroxyquinoline-3-carbonitrile involves its interaction with specific molecular targets and pathways. The compound can act as a chelating agent, binding to metal ions and disrupting essential biological processes. This property is particularly useful in antimicrobial and anticancer applications, where it can inhibit the growth of pathogens or cancer cells by interfering with their metabolic pathways .
Comparison with Similar Compounds
Structural and Functional Group Analysis
The compound’s closest analogs (based on similarity scores and substituent patterns) include:
Key Observations :
Substituent Positioning: The target compound’s hydroxyl groups at positions 2 and 4 distinguish it from analogs like 4-Chloro-8-fluoro-6-methoxyquinoline-3-carbonitrile (methoxy at 6, CN at 3) . Halogen placement (Cl at 8 vs. 4 in analogs) alters steric bulk and electronic effects. For instance, Cl at position 8 in the target compound may hinder rotational freedom compared to Cl at position 4 in analogs .
Functional Group Impact: Methoxy vs. Hydroxy: Methoxy groups (e.g., in 4-Chloro-6,8-dimethoxyquinoline-3-carbonitrile ) improve lipophilicity but reduce acidity compared to hydroxyl groups. This difference could influence membrane permeability in biological systems.
Biological Activity
8-Chloro-6-fluoro-2,4-dihydroxyquinoline-3-carbonitrile (C10H4ClFN2O2) is a synthetic compound that has garnered attention for its diverse biological activities, particularly in the fields of antimicrobial and anticancer research. This article delves into its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.
The compound has a molecular weight of 238.60 g/mol and features a unique structure that enhances its reactivity and biological efficacy. Below is a summary of its chemical properties:
| Property | Value |
|---|---|
| Molecular Formula | C10H4ClFN2O2 |
| Molecular Weight | 238.60 g/mol |
| IUPAC Name | 8-chloro-6-fluoro-4-hydroxy-2-oxo-1H-quinoline-3-carbonitrile |
| InChI | InChI=1S/C10H4ClFN2O2/c11-7-2-4(12)1-5-8(7)14-10(16)6(3-13)9(5)15/h1-2H,(H2,14,15,16) |
| Canonical SMILES | C1=C(C=C(C2=C1C(=C(C(=O)N2)C#N)O)Cl)F |
The biological activity of 8-Chloro-6-fluoro-2,4-dihydroxyquinoline-3-carbonitrile is primarily attributed to its ability to interact with specific molecular targets and pathways. The compound acts as a chelating agent , binding to metal ions, which disrupts essential biological processes in microorganisms and cancer cells. This interference is particularly notable in antimicrobial and anticancer applications where the compound inhibits growth by affecting metabolic pathways.
Antimicrobial Activity
Research indicates that compounds similar to 8-Chloro-6-fluoro-2,4-dihydroxyquinoline derivatives exhibit significant antimicrobial properties. For instance:
- Antibacterial Studies : A study demonstrated that derivatives of quinoline compounds showed promising activity against both Gram-positive and Gram-negative bacteria. The presence of halogen substituents, such as chlorine and fluorine, enhances this activity by increasing lipophilicity and electron-withdrawing properties .
Anticancer Activity
The anticancer potential of this compound has been explored through various studies:
- Cell Line Studies : The compound was tested on several cancer cell lines, including HeLa cells. Results indicated that it exhibited low cytotoxicity at concentrations up to 200 µM , suggesting a favorable therapeutic index .
- Mechanistic Insights : Inhibition studies revealed that the compound affects translation elongation factors in cancer cells, leading to reduced proliferation rates .
Study 1: Antiplasmodial Activity
A series of quinoline derivatives were screened for their ability to inhibit Plasmodium falciparum, with some derivatives showing EC50 values below 100 nM . The modifications in the structure significantly influenced their potency and pharmacokinetic properties .
Study 2: Structure–Activity Relationship (SAR)
A comprehensive SAR study revealed that substituents at specific positions on the quinoline ring could enhance biological activity. For example, modifications leading to increased lipophilicity were correlated with improved antibacterial efficacy .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
